Cas no 1251552-22-3 (3-{[4-(2-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclohexyl-1-propyl-1H-pyrazole-4-carboxamide)

• Product Name: 3-{[4-(2-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclohexyl-1-propyl-1H-pyrazole-4-carboxamide
• CAS No: 1251552-22-3
• MF: C₂₃H₃₂ClN₅O₃S
• MW: 494.049882888794
• CID: 5752896
• PubChem ID: 49663493
• Update Time: 2025-06-03

3-{[4-(2-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclohexyl-1-propyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS021783438
• 3-{[4-(2-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclohexyl-1-propyl-1H-pyrazole-4-carboxamide
• VU0623616-1
• F3406-5849
• 3-((4-(2-chlorophenyl)piperazin-1-yl)sulfonyl)-N-cyclohexyl-1-propyl-1H-pyrazole-4-carboxamide
• 3-[4-(2-chlorophenyl)piperazin-1-yl]sulfonyl-N-cyclohexyl-1-propylpyrazole-4-carboxamide
• N-isobutyl-3-(4-{2-[(4-methylphenyl)amino]-2-oxoethyl}-3-oxo-3,4-dihydroquinoxalin-2-yl)propanamide
• 1251552-22-3

• Inchi： 1S/C23H32ClN5O3S/c1-2-12-28-17-19(22(30)25-18-8-4-3-5-9-18)23(26-28)33(31,32)29-15-13-27(14-16-29)21-11-7-6-10-20(21)24/h6-7,10-11,17-18H,2-5,8-9,12-16H2,1H3,(H,25,30)
• InChI Key： AVYKDMUSJUSSDW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCN(CC1)S(C1C(=CN(CCC)N=1)C(NC1CCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 493.1914388g/mol
• Monoisotopic Mass: 493.1914388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{[4-(2-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclohexyl-1-propyl-1H-pyrazole-4-carboxamide

3-{[4-(2-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclohexyl-1-propyl-1H-pyrazole-4-carboxamide: A Comprehensive Overview

The compound with CAS No. 1251552-22-3, known as 3-{[4-(2-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclohexyl-1-propyl-1H-pyrazole-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which integrates multiple functional groups, including a piperazine ring, a sulfonyl group, and a pyrazole moiety. The combination of these groups contributes to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of piperazine derivatives in drug design, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the sulfonyl group in this compound further enhances its ability to interact with biological targets, such as protein kinases, which are critical in various cellular signaling pathways. This makes the compound a promising candidate for the treatment of diseases like cancer, where kinase activity plays a pivotal role.

The pyrazole moiety in the molecule is another key feature that contributes to its stability and bioavailability. Pyrazoles are known for their ability to form hydrogen bonds, which can improve the solubility and absorption of drugs in the body. Additionally, the cyclohexyl group attached to the pyrazole ring adds bulk to the molecule, potentially enhancing its binding affinity to target proteins.

One of the most recent advancements in the study of this compound involves its application in targeted therapy. Researchers have explored its potential as an inhibitor of specific kinases involved in tumor growth and metastasis. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against these kinases, suggesting its potential as an anticancer agent.

Furthermore, the propyl group attached to the pyrazole ring has been shown to influence the compound's pharmacokinetic properties. This group may play a role in modulating the molecule's distribution and elimination from the body, which is crucial for achieving optimal therapeutic effects with minimal side effects.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of chlorophenyl groups into the piperazine ring is particularly challenging and requires precise control over reaction conditions to ensure high yields and purity. The development of efficient synthetic routes for this compound remains an active area of research.

In terms of safety and toxicity profiles, preliminary studies indicate that this compound exhibits low toxicity at therapeutic doses. However, further investigations are needed to fully characterize its safety profile and determine its suitability for clinical use.

The integration of sulfonyl groups into drug molecules has been a growing trend in medicinal chemistry due to their ability to enhance drug-target interactions. In this compound, the sulfonyl group serves as a bridge between the piperazine and pyrazole moieties, creating a rigid structure that may facilitate precise binding to target proteins.

Another area of interest is the potential for this compound to be used in combination therapies. Its ability to inhibit multiple kinases simultaneously could make it an effective adjunct to existing cancer treatments, potentially improving patient outcomes by addressing multiple disease pathways.

In conclusion, 3-{[4-(2-chlorophenyl)piperazin-1-yl]sulfonyl}-N-cyclohexyl-1-propyl-1H-pyrazole-4-carboxamide represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising preclinical results, positions it as a strong candidate for further development in therapeutic applications. As research continues, this compound has the potential to contribute significantly to the fight against various diseases, particularly those involving abnormal kinase activity.